(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
Overview
Description
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid, also known as TMPP, is an organic compound that is widely used in the scientific research field. It is a versatile compound with many applications and has been used in various experiments and studies. TMPP has been used in the synthesis of other compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid has been used in a wide range of scientific research applications, including the synthesis of other compounds and the study of its biochemical and physiological effects. It has been used in the synthesis of amino acids, peptides, and other organic compounds. It has also been used in the synthesis of drugs and has been studied for its potential applications in cancer therapy.
Mechanism of Action
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid is an organic compound that is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the activity of COX-2, (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid may reduce inflammation and pain.
Biochemical and Physiological Effects
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has been shown to reduce inflammation in cells and has been found to have potential applications in the treatment of cancer. In addition, (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid has been found to have a protective effect on the liver and has been found to reduce the levels of cholesterol in the blood.
Advantages and Limitations for Lab Experiments
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid is a versatile compound with many advantages for laboratory experiments. It is relatively easy to synthesize and is readily available. It is also relatively stable and can be stored for long periods of time without degradation. However, (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid is not suitable for all experiments and has some limitations. For example, it is not soluble in water and may not be suitable for some biological experiments.
Future Directions
The potential future directions for research with (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid include the following:
• Further research into its biochemical and physiological effects, such as its anti-inflammatory, anti-oxidant, and anti-cancer properties.
• Further research into its potential applications in cancer therapy.
• Further research into its potential applications in the treatment of other diseases, such as cardiovascular disease and diabetes.
• Further research into its potential applications in the synthesis of other compounds.
• Further research into its potential applications in drug delivery systems.
• Further research into its potential applications in the development of new drugs.
• Further research into its potential applications in the development of new materials.
Conclusion
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid is a versatile compound with many potential applications in scientific research. It has been used in the synthesis of other compounds and has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties and has potential applications in the treatment of cancer and other diseases. There are many potential future directions for research with (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid, including further research into its biochemical and physiological effects, potential applications in cancer therapy, drug delivery systems, and the development of new drugs and materials.
Synthesis Methods
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid can be synthesized from the reaction of 2-bromo-3-methyl-1H-pyrazole with 2-methylprop-2-enoic acid. The reaction is carried out in the presence of a base such as sodium hydroxide. The resulting product is a white solid that can be purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid involves the reaction of 4-methyl-1H-pyrazole with acryloyl chloride, followed by hydrolysis of the resulting product to yield the desired compound.", "Starting Materials": [ "4-methyl-1H-pyrazole", "acryloyl chloride", "water", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: 4-methyl-1H-pyrazole is reacted with acryloyl chloride in the presence of a base such as sodium hydroxide to yield (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoyl chloride.", "Step 2: The resulting product is then hydrolyzed with water to yield (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid.", "Step 3: The product is extracted with diethyl ether and purified by recrystallization or column chromatography." ] } | |
CAS RN |
27268-09-3 |
Product Name |
(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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